2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide

• IUPAC Name: 2-[6-amino-4-oxo-1-(2-phenylethyl)pyrimidin-2-yl]sulfanyl-N-naphthalen-2-ylpropanamide
• InChI: InChI=1S/C25H24N4O2S/c1-17(24(31)27-21-12-11-19-9-5-6-10-20(19)15-21)32-25-28-23(30)16-22(26)29(25)14-13-18-7-3-2-4-8-18/h2-12,15-17H,13-14,26H2,1H3,(H,27,31)
• InChI Key: XFPXURTXEAZLED-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=CC=CC=C2C=C1)SC3=NC(=O)C=C(N3CCC4=CC=CC=C4)N
• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol

Description

2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a dihydropyrimidine ring with a naphthylpropanamide moiety, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide typically involves multiple steps, starting with the preparation of the dihydropyrimidine core. This can be achieved through a Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions. The resulting dihydropyrimidine is then functionalized with a phenylethyl group and further reacted with a naphthylpropanamide derivative to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and improved scalability. Additionally, the use of catalysts and solvents that are environmentally friendly and cost-effective would be essential for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the compound into different derivatives with altered properties.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while reduction could produce a more saturated derivative.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes or as a lead compound for drug discovery.

Medicine: The compound could have therapeutic potential, particularly in the treatment of diseases where its unique structure allows it to interact with specific biological targets.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which 2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide exerts its effects depends on its interaction with molecular targets. The compound’s structure allows it to bind to specific enzymes or receptors, modulating their activity and influencing biological pathways. Detailed studies using techniques like X-ray crystallography and molecular docking can provide insights into these interactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other dihydropyrimidine derivatives and naphthylpropanamide analogs. These compounds share structural features with 2-{[6-amino-4-oxo-1-(2-phenylethyl)-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(naphthalen-2-yl)propanamide but may differ in their functional groups or overall structure.

Uniqueness

What sets this compound apart is its combination of a dihydropyrimidine core with a naphthylpropanamide moiety. This unique structure may confer distinct biological activities and chemical reactivity, making it a valuable compound for research and development.